Cas no 88606-65-9 (Hexanoic acid, 2-chloro-1-(chloromethyl)ethyl ester)

• Product Name: Hexanoic acid, 2-chloro-1-(chloromethyl)ethyl ester
• CAS No: 88606-65-9
• MF: C₉H₁₆Cl₂O₂
• MW: 227.128141403198
• CID: 626861
• PubChem ID: 527978
• Update Time: 2025-04-19

Hexanoic acid, 2-chloro-1-(chloromethyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-chloro-1-(chloromethyl)ethyl ester
• 1,3-dichloropropan-2-yl hexanoate
• DTXSID40335909
• 88606-65-9
• SCHEMBL15520103

• Inchi： 1S/C9H16Cl2O2/c1-2-3-4-5-9(12)13-8(6-10)7-11/h8H,2-7H2,1H3
• InChI Key： JTZZRMIMWBAHQN-UHFFFAOYSA-N
• SMILES： ClCC(CCl)OC(CCCCC)=O

Computed Properties

• Exact Mass: 226.0527351g/mol
• Monoisotopic Mass: 226.0527351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų